Cas no 117782-96-4 (1-nitroso-1H-Indole)
1-nitroso-1H-Indole structure
Product Name:1-nitroso-1H-Indole
CAS No:117782-96-4
MF:C8H6N2O
MW:146.14604139328
CID:1100693
PubChem ID:12159747
Update Time:2025-04-20
1-nitroso-1H-Indole Chemical and Physical Properties
Names and Identifiers
-
- 1-nitroso-1H-Indole
- 1-nitrosoindole
- n-nitrosoindole
- UNII-V2M85SRD2U
- V2M85SRD2U
- DTXSID80478864
- 1H-Indole, 1-nitroso-
- 117782-96-4
-
- Inchi: 1S/C8H6N2O/c11-9-10-6-5-7-3-1-2-4-8(7)10/h1-6H
- InChI Key: OWNZIVKKOPUAGJ-UHFFFAOYSA-N
- SMILES: O=NN1C=CC2C=CC=CC1=2
Computed Properties
- Exact Mass: 146.048012819g/mol
- Monoisotopic Mass: 146.048012819g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 34.4Ų
1-nitroso-1H-Indole Related Literature
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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